Cas no 1069137-74-1 (N,N-Di([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine)

• Product Name: N,N-Di([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine
• CAS No: 1069137-74-1
• MF: C₄₈H₃₄N₂
• MW: 638.796971797943
• CID: 4538415
• PubChem ID: 59650436
• Update Time: 2025-04-24

N,N-Di([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, N,N-bis([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)-
• N,N-Bis([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)[1,1'-biphenyl]-4-amine
• 4-[Bis(1,1′-biphenyl-4-yl)amino]-4′-(9H-carbazol-9-yl)-1,1′-biphenyl
• N,N-Di([1,1'-biphenyl]-4-yl)-4'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine
• LCPYTQFVQRPZCV-UHFFFAOYSA-N
• BS-53719
• SCHEMBL10029864
• N,N-bis({[1,1'-biphenyl]-4-yl})-4'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine
• 1069137-74-1
• G80949

• Inchi： 1S/C48H34N2/c1-3-11-35(12-4-1)37-19-27-41(28-20-37)49(42-29-21-38(22-30-42)36-13-5-2-6-14-36)43-31-23-39(24-32-43)40-25-33-44(34-26-40)50-47-17-9-7-15-45(47)46-16-8-10-18-48(46)50/h1-34H
• InChI Key： LCPYTQFVQRPZCV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N3C4=C(C=CC=C4)C4=C3C=CC=C4)C=C2)=CC=C(N(C2=CC=C(C3=CC=CC=C3)C=C2)C2=CC=C(C3=CC=CC=C3)C=C2)C=C1

Computed Properties

• Exact Mass: 638.272199093Da
• Monoisotopic Mass: 638.272199093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 8.2Ų